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Compound of Interest

Compound Name: 2H-1,4-Benzoxazin-3(4H)-one

Cat. No.: B031670 Get Quote

Essential Safety and Handling Guide for 2H-1,4-
Benzoxazin-3(4H)-one
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2H-1,4-Benzoxazin-3(4H)-one
(CAS No: 5466-88-6). Adherence to these procedures is essential for ensuring laboratory

safety and proper chemical management.

Chemical Hazards: 2H-1,4-Benzoxazin-3(4H)-one is classified as a hazardous substance.

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), it can cause skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335)[1][2].

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 2H-1,4-
Benzoxazin-3(4H)-one to minimize exposure and ensure personal safety. The following table

summarizes the recommended PPE.
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Protection Type Recommended Equipment Specification

Eye and Face Protection
Safety glasses with side-

shields or goggles

Conforming to EN166 (EU) or

NIOSH (US) standards[3]. A

face shield may also be

necessary[4].

Skin Protection Chemical-resistant gloves

Nitrile gloves are a suitable

option[5]. Always inspect

gloves prior to use.

Laboratory coat To prevent skin contact[5].

Additional Protective Clothing

Wear suitable protective

clothing to prevent skin

contact[4].

Respiratory Protection
Dust mask or air-purifying

respirator

A dust mask of type N95 (US)

is recommended. In case of

inadequate ventilation, wear

respiratory protection[4].

Operational and Disposal Plans
Proper handling and disposal procedures are crucial to mitigate risks associated with 2H-1,4-
Benzoxazin-3(4H)-one. The following workflow outlines the key steps from preparation to

disposal.
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Workflow for Handling and Disposal of 2H-1,4-Benzoxazin-3(4H)-one
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Safe handling and disposal workflow.

Handling Procedures:

Ensure good ventilation in the work area[4].
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Avoid breathing dust, mist, or spray[4].

Wash hands and any exposed skin thoroughly after handling[2][6].

Do not eat, drink, or smoke in the handling area[6].

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place[3].

This compound is classified under Storage Class 11: Combustible Solids.

Disposal Plan:

Collect all waste, including contaminated consumables like pipette tips and weighing paper,

in a designated and properly labeled, sealable container[5].

Do not mix with other waste streams unless permitted by your institution's environmental

health and safety (EHS) office[5].

Dispose of the contents and container to an approved waste disposal plant in accordance

with local, state, and federal regulations[6].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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